Cas no 333768-94-8 (7-(2-methoxyethyl)-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-methoxyethyl)-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 333768-94-8
• MF: C₁₂H₁₆N₄O₄S
• MW: 312.344841003418
• CID: 5805735
• PubChem ID: 2990332
• Update Time: 2025-07-15

7-(2-methoxyethyl)-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-methoxyethyl)-3-methyl-8-((2-oxopropyl)thio)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-7-(2-methoxyethyl)-3-methyl-8-[(2-oxopropyl)thio]-
• 333768-94-8
• F0372-0657
• 7-(2-methoxyethyl)-3-methyl-8-(2-oxopropylsulfanyl)purine-2,6-dione
• BAS 00964901
• AKOS000717515
• Z223813960
• 7-(2-methoxyethyl)-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C12H16N4O4S/c1-7(17)6-21-12-13-9-8(16(12)4-5-20-3)10(18)14-11(19)15(9)2/h4-6H2,1-3H3,(H,14,18,19)
• InChI Key： WMPQRQIYIOLNEY-UHFFFAOYSA-N
• SMILES： N1(CCOC)C2=C(N(C)C(=O)NC2=O)N=C1SCC(=O)C

Computed Properties

• Exact Mass: 312.08922618g/mol
• Monoisotopic Mass: 312.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 9.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(2-methoxyethyl)-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-(2-methoxyethyl)-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 333768-94-8)

The compound 7-(2-methoxyethyl)-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 333768-94-8) represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a sulfanyl moiety and a dione ring system, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of purine derivatives in the design of novel therapeutic agents. The structural motif of 7-(2-methoxyethyl)-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione aligns well with this trend. Its unique configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. This has prompted researchers to explore its pharmacological properties in detail.

In particular, the sulfanyl group at the 8-position and the dione ring system contribute to the compound's reactivity and binding affinity. These features have been leveraged in computational modeling studies to predict possible binding modes with therapeutic targets. Preliminary docking simulations indicate that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The molecular framework of 7-(2-methoxyethyl)-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione also offers opportunities for derivatization. Researchers have synthesized several analogs by modifying the alkoxy and oxopropyl substituents, aiming to optimize pharmacokinetic profiles and enhance biological activity. These derivatives have been subjected to in vitro assays to evaluate their efficacy against selected disease models.

One notable finding from recent research is the compound's potential role in modulating purine signaling pathways. Purines are essential biomolecules that participate in various physiological processes, including neurotransmission and immune responses. By targeting specific enzymes within these pathways, compounds like 7-(2-methoxyethyl)-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione may offer therapeutic benefits. For instance, preliminary data suggest that it could interfere with the activity of xanthine oxidase, an enzyme implicated in conditions such as gout and oxidative stress.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of chiral auxiliaries or catalysts has been explored to obtain enantiomerically pure forms, which is crucial for evaluating stereo-specific biological effects.

From a regulatory perspective, the development of new pharmaceutical entities like 7-(2-methoxyethyl)-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione must adhere to stringent guidelines to ensure safety and efficacy. Preclinical studies are underway to assess its toxicity profile and pharmacokinetic behavior. These studies are essential for determining appropriate dosing regimens and identifying potential side effects before human trials can commence.

The integration of computational chemistry tools has significantly accelerated the drug discovery process for this compound. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its structural stability and interactions with biological targets. These findings are being used to guide further optimization efforts aimed at improving drug-like properties such as solubility and metabolic stability.

Future directions in research may include exploring the compound's potential as an adjuvant therapy alongside existing treatments for chronic diseases. Its ability to interact with multiple targets suggests that it could be repurposed for conditions beyond its initial scope of investigation. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these laboratory findings into clinical applications.

In conclusion,7-(2-methoxyethyl)-3-methyl-8-(2-oxopropyl)sulfanyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 333768-94-8) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and preliminary biological activity make it a valuable scaffold for designing novel therapeutic agents with potential applications across various medical disciplines.